![molecular formula C15H20O4 B3019947 (3aR,4R,6Z,8S,10Z)-4,8-Dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one CAS No. 72229-33-5](/img/structure/B3019947.png)
(3aR,4R,6Z,8S,10Z)-4,8-Dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one
Description
The compound “(3aR,4R,6Z,8S,10Z)-4,8-Dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one” is a complex organic molecule. It has a molecular formula of C20H26O6 . The compound has a double-bond stereo and 3 of 3 defined stereocentres .
Molecular Structure Analysis
The compound has a complex structure with multiple functional groups. It contains hydroxy groups, a methylidene group, and a furan ring . The compound’s average mass is 362.417 Da, and its monoisotopic mass is 362.172943 Da .Physical And Chemical Properties Analysis
The compound has a molecular formula of C20H26O6, an average mass of 362.417 Da, and a monoisotopic mass of 362.172943 Da . More detailed physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.Scientific Research Applications
Structural and Chemical Analysis
The structural and chemical properties of compounds similar to (3aR,4R,6Z,8S,10Z)-4,8-Dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one have been extensively studied. For instance, the title compound (E)-13-(4-Aminophenyl)parthenolide, which shares a similar structural framework, has been synthesized and analyzed for its molecular conformation and crystal structure. This compound exhibits complex ring systems including ten-, five-, and three-membered rings and forms chains in the crystal via hydrogen bonds (Penthala et al., 2013).
Another related compound, (E)-13-(2-Bromophenyl)micheliolide, displays intramolecular hydrogen bonding and a distinct conformational structure. This study contributes to the understanding of molecular interactions and stability of such compounds (Penthala et al., 2014).
Synthesis and Applications
The synthesis techniques and potential applications of structurally similar compounds have also been explored. For instance, the non-iterative asymmetric synthesis of C15 Polyketide Spiroketals presents a method for creating complex spiroketal structures, which are significant in medicinal chemistry due to their presence in numerous bioactive natural products (Meilert et al., 2004).
Additionally, the synthesis of compounds based on reactions of 3-Arylmethylidenefuran-2(3H)-ones with N,N-Binucleophilic Reagents opens avenues for creating biologically active compounds, highlighting the versatility of furan derivatives in synthesizing heterocyclic compounds (Aniskova et al., 2017).
Biological and Pharmaceutical Research
In the field of biological and pharmaceutical research, compounds related to (3aR,4R,6Z,8S,10Z)-4,8-Dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one have been investigated for their biological activities. For example, the study of 9β-Hydroxy-1β,10α-epoxyparthenolide revealed its molecular structure and potential for forming chains in crystal structures, which can be relevant in drug design and development (Moumou et al., 2010).
Moreover, research on Fraxinellone, another structurally similar compound, contributed to the understanding of molecular interactions and conformation in crystal structures, which is important in the development of pharmaceuticals (Gu et al., 2011).
properties
IUPAC Name |
(3aR,4R,6Z,8S,10Z)-4,8-dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20O4/c1-8-4-11(16)5-9(2)7-13-14(12(17)6-8)10(3)15(18)19-13/h4,7,11-14,16-17H,3,5-6H2,1-2H3/b8-4-,9-7-/t11-,12-,13?,14-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGJATCOCAOQTBA-CKXNSKPFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2C(C(CC(=CC(C1)O)C)O)C(=C)C(=O)O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C/1=C/[C@H](C/C(=C\C2[C@@H]([C@@H](C1)O)C(=C)C(=O)O2)/C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10747893 | |
Record name | (3aR,4R,6Z,8S,10Z)-4,8-Dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10747893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3aR,4R,6Z,8S,10Z)-4,8-dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one | |
CAS RN |
72229-33-5 | |
Record name | (3aR,4R,6Z,8S,10Z)-4,8-Dihydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10747893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.